Cas no 2138203-87-7 (5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid)

• Product Name: 5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid
• CAS No: 2138203-87-7
• MF: C₁₅H₂₆N₂O₄
• MW: 298.377944469452
• CID: 5841832
• PubChem ID: 165861486
• Update Time: 2025-06-08

5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-722234
• 5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid
• 2138203-87-7
• 5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid

• Inchi： 1S/C15H26N2O4/c1-15(2,3)21-14(20)17-5-4-10(9-17)11-6-12(13(18)19)8-16-7-11/h10-12,16H,4-9H2,1-3H3,(H,18,19)
• InChI Key： LLIMGPLWVLYALJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)C1CNCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 298.18925731g/mol
• Monoisotopic Mass: 298.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid

Recent Advances in the Study of 5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid (CAS: 2138203-87-7)

The compound 5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid (CAS: 2138203-87-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique pyrrolidine-piperidine scaffold and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its utility in the design of protease inhibitors, receptor modulators, and other pharmacologically active agents.

One of the key areas of research involving this compound is its role in the development of novel small-molecule therapeutics. The Boc-protected pyrrolidine-piperidine moiety provides a stable framework for further chemical modifications, enabling the introduction of diverse functional groups. Recent publications have highlighted its use in the synthesis of inhibitors targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and gamma-secretase, which are implicated in metabolic disorders and neurodegenerative diseases, respectively. The compound's ability to enhance the pharmacokinetic properties of drug candidates has also been a focus of investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid in modulating the activity of G protein-coupled receptors (GPCRs). The study revealed that the compound's rigid structure and stereochemistry play a critical role in its binding affinity and selectivity. These findings underscore its potential as a scaffold for the development of next-generation GPCR-targeted therapies.

Another notable application of this compound is in the field of peptide mimetics. Its structural similarity to proline-rich peptides makes it an attractive candidate for mimicking peptide-protein interactions. Recent work has shown that incorporating this scaffold into peptide analogs can improve their metabolic stability and bioavailability, addressing some of the limitations associated with peptide-based drugs. For instance, a 2022 study in ACS Chemical Biology reported the successful use of this compound in the design of a potent and selective inhibitor of the SARS-CoV-2 main protease, highlighting its relevance in antiviral drug development.

Despite these promising advances, challenges remain in optimizing the synthetic routes for 5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid and its derivatives. Recent efforts have focused on developing more efficient and scalable methods for its production, including catalytic asymmetric synthesis and flow chemistry techniques. These innovations aim to reduce costs and improve yields, facilitating its broader adoption in pharmaceutical research.

In conclusion, 5-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}piperidine-3-carboxylic acid (CAS: 2138203-87-7) represents a valuable building block in medicinal chemistry, with demonstrated applications in drug discovery and development. Ongoing research continues to uncover its potential in targeting diverse biological pathways, and future studies are expected to further elucidate its mechanistic insights and therapeutic utility. As synthetic methodologies advance, this compound is poised to play an increasingly important role in the design of innovative therapeutics.